Cas no 2249-28-7 (4-3-(Trifluoromethyl)phenyl-4-piperidinol)

4-(3-(Trifluoromethyl)phenyl)-4-piperidinol is a versatile intermediate in organic synthesis, particularly valued for its trifluoromethyl-substituted aromatic ring and hydroxylated piperidine moiety. The trifluoromethyl group enhances lipophilicity and metabolic stability, making it useful in pharmaceutical and agrochemical applications. The hydroxyl group provides a reactive site for further functionalization, enabling derivatization into more complex structures. This compound is often employed in the development of bioactive molecules, including CNS-targeting drugs, due to its ability to modulate physicochemical properties and improve binding affinity. Its well-defined structure and synthetic flexibility make it a valuable building block in medicinal chemistry and material science research.

4-3-(Trifluoromethyl)phenyl-4-piperidinol structure

2249-28-7 structure

Product Name:4-3-(Trifluoromethyl)phenyl-4-piperidinol

CAS No:2249-28-7

MF:C₁₂H₁₄F₃NO

MW:245.240873813629

MDL:MFCD00044832

CID:42680

PubChem ID:75255

Update Time:2025-06-07

4-3-(Trifluoromethyl)phenyl-4-piperidinol Chemical and Physical Properties

Names and Identifiers

- 4-[3-(Trifluoromethyl)phenyl]-4-piperidinol
- 4-(alpha,alpha,alpha-Trifluoro-m-tolyl)-4-piperidinol
- 4-Hydroxy-4(3-Trifluoromethylphenyl)Piperidine
- 4-(3-(TRIFLUOROMETHYL)PHENYL)-4'-PIPERIDINOL
- 4-[3-(trifluoromethyl)phenyl]piperidin-4-ol
- 4-(3-(trifluoromethyl)phenyl)piperidin-4-ol
- 4-(3-trifluoromethylphenyl)-4-hydroxypiperidine
- 4-(3-Trifuoromethyl)phenyl-4-piperidinol
- 4-Piperidinol,4-(a,a,a-trifluoro-m-tolyl)- (7CI)
- 4-(3-Trifluoromethylphenyl)-4-piperidinol
- 4-(m-Trifluoromethylphenyl)-4-hydroxypiperidine
- 4-Hydroxy-4-(3-trifluoromethylphenyl)piperidine
- 4-[m-(Trifluoromethyl)phenyl]-4-piperidinol
- A21448
- 4-Hydroxy-4-[(3-trifluoromethyl)phenyl]piperidine
- 4-[3-(Trifluoromethyl)phenyl]-4-hydroxypiperidine
- 4-(3-Trifluoromethylphenyl)-4'-piperidinol
- DTXSID50177014
- SCHEMBL186127
- EU-0099925
- CS-W014640
- CHEMBL1624025
- 4- 3-(Trifluoromethyl)phenyl]-4-piperidinol
- MFCD00044832
- XF4TT4N8WX
- 4-hydroxy-4-[3-(trifluoromethyl)phenyl]piperidine
- FT-0616595
- 4-[3-(Trifluoromethyl)phenyl]-4-piperidinol, AldrichCPR
- NS00083155
- 4-(3-trifluoromethyl-phenyl)-piperidin-4-ol
- E77601
- EN300-5614121
- EINECS 218-840-3
- W-107471
- 4-Piperidinol, 4-[3-(trifluoromethyl)phenyl]-
- AC-19431
- 4-hydroxy-4-(3-(trifluoromethyl)phenyl)piperidine
- 4-(3-Trifluoromethyl)phenyl-4-piperidinol
- BS-4546
- 4-(alpha,alpha,alpha-Trifluoro-m-tolyl)piperidin-4-ol
- AKOS005171608
- 2249-28-7
- 2-Fluoro-4-mesylbenzoic Acid
- STK503673
- ALBB-006021
- DB-045933
- 4-3-(Trifluoromethyl)phenyl-4-piperidinol
- MDL： MFCD00044832
- Inchi： 1S/C12H14F3NO/c13-12(14,15)10-3-1-2-9(8-10)11(17)4-6-16-7-5-11/h1-3,8,16-17H,4-7H2
- InChI Key： ILKPZCKFWLTEBQ-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC(=C1)C1(CCNCC1)O)(F)F

Computed Properties

Exact Mass: 245.10300
Monoisotopic Mass: 245.103
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 261
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 32.3A^2
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.8

Experimental Properties

Color/Form: solid
Density: 1.253
Melting Point: 91-95 °C
Boiling Point: 301 ºC
Flash Point: 136 ºC
PSA: 32.26000
LogP: 2.60520
Solubility: Not determined

4-3-(Trifluoromethyl)phenyl-4-piperidinol Security Information

Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
Safety Instruction： S26-S37/39
Hazardous Material Identification：
Storage Condition：Store in a cool, dry place. Keep container closed when not in use.
Risk Phrases：R36/37/38
Safety Term：S26;S37/39

4-3-(Trifluoromethyl)phenyl-4-piperidinol Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-3-(Trifluoromethyl)phenyl-4-piperidinol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM180215-25g	4-[3-(TRIFLUOROMETHYL)PHENYL]-4-PIPERIDINOL	2249-28-7	95+%	25g	$211	2021-08-05
TRC	T787350-500mg	4-[3-(Trifluoromethyl)phenyl]-4-piperidinol	2249-28-7		500mg	$ 81.00	2023-04-16
TRC	T787350-1g	4-[3-(Trifluoromethyl)phenyl]-4-piperidinol	2249-28-7		1g	$ 90.00	2022-06-02
TRC	T787350-2.5g	4-[3-(Trifluoromethyl)phenyl]-4-piperidinol	2249-28-7		2.5g	$ 155.00	2023-04-16
TRC	T787350-5g	4-[3-(Trifluoromethyl)phenyl]-4-piperidinol	2249-28-7		5g	$ 253.00	2023-04-16
TRC	T787350-10g	4-[3-(Trifluoromethyl)phenyl]-4-piperidinol	2249-28-7		10g	$ 454.00	2023-04-16
Chemenu	CM180215-25g	4-[3-(TRIFLUOROMETHYL)PHENYL]-4-PIPERIDINOL	2249-28-7	95+%	25g	$211	2022-09-29
abcr	AB206195-1 g	4-[3-(Trifluoromethyl)phenyl]-4-piperidinol, 95%; .	2249-28-7	95%	1g	€168.40	2022-09-01
abcr	AB206195-5 g	4-[3-(Trifluoromethyl)phenyl]-4-piperidinol, 95%; .	2249-28-7	95%	5g	€421.20	2022-09-01
Fluorochem	211884-1g	4-[3-(Trifluoromethyl)phenyl]-4-piperidinol	2249-28-7	95%	1g	￡123.00	2022-03-01

4-3-(Trifluoromethyl)phenyl-4-piperidinol Suppliers

Amadis Chemical Company Limited

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(CAS:2249-28-7)4-3-(Trifluoromethyl)phenyl-4-piperidinol

Order Number:A21448

Stock Status:in Stock

Quantity:10g/1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 04:11

Price ($):1578.0/339.0

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